Cas no 115619-30-2 (3-(Trifluoromethyl)pentanoic acid)

• Product Name: 3-(Trifluoromethyl)pentanoic acid
• CAS No: 115619-30-2
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• MDL: MFCD20645428
• CID: 3045403
• PubChem ID: 14407062
• Update Time: 2025-10-28

3-(Trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)pentanoic acid
• AMOT0910
• 3-(Trifluoromethyl)valeric acid
• 3-Trifluoromethyl-pentanoic acid
• UWBFKJIVHZZGHM-UHFFFAOYSA-N
• AK544022
• EN300-624480
• SCHEMBL1604218
• DTXSID501300830
• 3-(Trifluoromethyl)pentanoicacid
• 115619-30-2
• AKOS022840986
• C71500
• DB-182920
• DS-19276
• Pentanoic acid, 3-(trifluoromethyl)-

• MDL： MFCD20645428
• Inchi： 1S/C6H9F3O2/c1-2-4(3-5(10)11)6(7,8)9/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： UWBFKJIVHZZGHM-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CC)(F)F

Computed Properties

• Exact Mass: 170.05546401g/mol
• Monoisotopic Mass: 170.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2

Additional information on 3-(Trifluoromethyl)pentanoic acid

3-(Trifluoromethyl)pentanoic Acid (CAS 115619-30-2): Properties, Applications, and Market Insights

3-(Trifluoromethyl)pentanoic acid (CAS 115619-30-2) is a fluorinated carboxylic acid with significant industrial and research applications. This compound, characterized by its trifluoromethyl group and pentanoic acid backbone, is widely utilized in pharmaceuticals, agrochemicals, and specialty materials. Its unique chemical properties, including enhanced lipophilicity and metabolic stability, make it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-(trifluoromethyl)pentanoic acid is C₆H₉F₃O₂, with a molecular weight of 170.13 g/mol. The presence of the CF₃ group significantly influences its reactivity, making it a sought-after building block in drug discovery and material science. Researchers often explore its derivatives for improved bioavailability and target specificity, aligning with current trends in green chemistry and sustainable synthesis.

In pharmaceutical applications, 3-(trifluoromethyl)pentanoic acid serves as a key intermediate for active pharmaceutical ingredients (APIs). Its fluorinated structure enhances drug potency and pharmacokinetics, addressing modern challenges in drug development, such as resistance and side-effect reduction. The compound's role in medicinal chemistry is further highlighted by its use in protease inhibitors and enzyme modulators.

The agrochemical industry also benefits from 3-(trifluoromethyl)pentanoic acid CAS 115619-30-2, where it contributes to the synthesis of advanced herbicides and pesticides. With growing global demand for crop protection solutions, this compound supports innovations in yield optimization and environmental safety. Its stability under various conditions makes it ideal for formulations targeting pest resistance management.

From a market perspective, the demand for fluorinated compounds like 3-(trifluoromethyl)pentanoic acid is rising, driven by advancements in life sciences and material engineering. Industry reports indicate a compound annual growth rate (CAGR) of 6-8% for fluorinated intermediates, reflecting their expanding applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet this demand while adhering to regulatory standards.

Recent studies have explored the potential of 3-(trifluoromethyl)pentanoic acid in bio-based materials, such as polymers and coatings. Its ability to impart hydrophobicity and chemical resistance aligns with the shift toward high-performance, sustainable materials. This trend is particularly relevant in industries like automotive and electronics, where durability and eco-friendliness are prioritized.

For researchers and procurement specialists, sourcing high-purity 3-(trifluoromethyl)pentanoic acid is critical. Quality parameters, including purity (>98%) and low heavy metal content, ensure optimal performance in end-use applications. Analytical techniques like HPLC and NMR are commonly employed for verification, underscoring the importance of reliable supply chains.

In summary, 3-(trifluoromethyl)pentanoic acid (CAS 115619-30-2) is a versatile compound with broad applications across multiple industries. Its fluorinated structure, combined with evolving market needs, positions it as a critical component in modern chemistry. As innovations in synthetic methods and application technologies continue, this compound is poised to play an even greater role in scientific and industrial advancements.